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Compound of Interest

Compound Name: 5-Methyl-5-phenylhydantoin

Cat. No.: B155086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of 5-Methyl-
5-phenylhydantoin, a valuable scaffold in medicinal chemistry. The primary method described

is the Bucherer-Bergs reaction, a robust and efficient one-pot synthesis.

Introduction
5-Methyl-5-phenylhydantoin is a heterocyclic compound belonging to the hydantoin class.

Hydantoin derivatives are of significant interest in drug discovery and development due to their

diverse pharmacological activities, including anticonvulsant, antiarrhythmic, and antitumor

properties. The structural motif of 5-Methyl-5-phenylhydantoin makes it an important building

block for the synthesis of more complex pharmaceutical agents. This document outlines a

reliable synthesis protocol, summarizes key quantitative data, and provides visual

representations of the synthesis workflow.
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Property Value Source

IUPAC Name
5-methyl-5-

phenylimidazolidine-2,4-dione
[1]

CAS Number 6843-49-8 [2]

Molecular Formula C₁₀H₁₀N₂O₂ [2]

Molecular Weight 190.20 g/mol [2]

Melting Point 199-201 °C [2]

Appearance White crystalline powder

Spectroscopic Data
Technique Data Source

¹H NMR
Data unavailable in search

results.

¹³C NMR
Data unavailable in search

results.

IR (KBr)

Major peaks expected around

3200 cm⁻¹ (N-H stretch), 1770

and 1710 cm⁻¹ (C=O stretch)

[1]

Mass Spec (GC-MS) m/z top peaks at 104, 175, 119 [1]

Experimental Protocols
The synthesis of 5-Methyl-5-phenylhydantoin is most commonly achieved through the

Bucherer-Bergs reaction. This multicomponent reaction involves the treatment of a ketone

(acetophenone) with an alkali metal cyanide and ammonium carbonate.

Protocol 1: Bucherer-Bergs Synthesis of 5-Methyl-5-
phenylhydantoin
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This protocol is adapted from a reliable method for a structurally similar compound, 5-methyl-5-

benzylhydantoin, and is expected to yield the target compound with high purity.[3]

Materials:

Acetophenone (C₈H₈O)

Sodium Cyanide (NaCN)

Ammonium Carbonate ((NH₄)₂CO₃)

Ethanol (C₂H₅OH)

Water (H₂O)

Concentrated Hydrochloric Acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Büchner funnel and flask

Rotary evaporator

Standard laboratory glassware
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Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a

magnetic stir bar, combine acetophenone (0.1 mol, 12.02 g), sodium cyanide (0.15 mol, 7.35

g), and ammonium carbonate (0.3 mol, 28.8 g).

Solvent Addition: Add a mixture of 60 mL of ethanol and 60 mL of water to the flask.

Reaction: Heat the mixture to 60-70°C with continuous stirring. The reaction is typically

complete within 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC).

Work-up:

Cool the reaction mixture to room temperature.

Carefully acidify the mixture to pH 6-7 with concentrated hydrochloric acid in a fume hood.

This step should be performed with caution as it may generate hydrogen cyanide gas.

A precipitate of 5-Methyl-5-phenylhydantoin will form.

Isolation and Purification:

Collect the crude product by vacuum filtration using a Büchner funnel.

Wash the solid with cold water.

Recrystallize the crude product from a mixture of ethanol and water to obtain pure 5-
Methyl-5-phenylhydantoin.

Dry the purified crystals under vacuum.

Expected Yield: A yield of approximately 70-80% can be expected based on the synthesis of

analogous compounds.

Safety Precautions
This procedure must be carried out in a well-ventilated fume hood.
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Sodium cyanide is highly toxic. Handle with extreme care and wear appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles.

Acidification of the reaction mixture will produce toxic hydrogen cyanide gas. Ensure the

fume hood has adequate airflow.

In case of contact with cyanide, seek immediate medical attention.
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Reactants

Intermediates Product

Acetophenone Iminium Ion
+ NH₃, - H₂O

NH₃ (from (NH₄)₂CO₃)

HCN (from NaCN + H₂O)

α-Aminonitrile
+ CN⁻

Hydantoic Acid Intermediate
+ CO₂, H₂O

5-Methyl-5-phenylhydantoin
Cyclization, - H₂O
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1. Combine Reactants
(Acetophenone, NaCN, (NH₄)₂CO₃)

2. Add Solvent
(Ethanol/Water)

3. Heat and Stir
(60-70°C, 4-6h)

4. Cool and Acidify
(HCl to pH 6-7)

5. Filter and Wash
(Cold Water)

6. Recrystallize
(Ethanol/Water)

Pure 5-Methyl-5-phenylhydantoin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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